Cas no 94135-03-2 (Caerulein, 4-desulfo-10-l-phenylalanine-, 10-methyl ester)

Caerulein, 4-desulfo-10-l-phenylalanine-, 10-methyl ester structure
94135-03-2 structure
Product name:Caerulein, 4-desulfo-10-l-phenylalanine-, 10-methyl ester
CAS No:94135-03-2
MF:C59H74N12O19S
MW:1287.35287332535
CID:813513

Caerulein, 4-desulfo-10-l-phenylalanine-, 10-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Caerulein,4-desulfo-10-L-phenylalanine-, 10-methyl ester (9CI)
    • Caerulein, 4-desulfo-10-l-phenylalanine-, 10-methyl ester
    • Inchi: 1S/C59H74N12O19S/c1-30(72)50(71-57(87)40(23-32-13-15-34(73)16-14-32)67-55(85)42(26-48(77)78)68-52(82)38(17-19-45(60)74)65-51(81)37-18-20-46(75)63-37)58(88)62-29-47(76)64-41(25-33-28-61-36-12-8-7-11-35(33)36)54(84)66-39(21-22-91-3)53(83)69-43(27-49(79)80)56(86)70-44(59(89)90-2)24-31-9-5-4-6-10-31/h4-16,28,30,37-44,50,61,72-73H,17-27,29H2,1-3H3,(H2,60,74)(H,62,88)(H,63,75)(H,64,76)(H,65,81)(H,66,84)(H,67,85)(H,68,82)(H,69,83)(H,70,86)(H,71,87)(H,77,78)(H,79,80)/t30-,37+,38+,39+,40+,41+,42+,43+,44+,50+/m1/s1
    • InChI Key: CKGYLINKFIOISK-GGWFMQOSSA-N
    • SMILES: S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(=O)OC)CC1C=CC=CC=1)=O)CC(=O)O)=O)NC([C@H](CC1=CNC2C=CC=CC1=2)NC(CNC([C@H]([C@@H](C)O)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CC(=O)O)NC([C@H](CCC(N)=O)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 449.198442
  • Monoisotopic Mass: 449.198442
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 16
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 91
  • Rotatable Bond Count: 37
  • Complexity: 2590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 517

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